(3-((3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone

• IUPAC Name: [3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• InChI: InChI=1S/C22H21F3N4O2/c1-14-5-2-3-7-17(14)20-27-19(31-28-20)11-15-6-4-10-29(13-15)21(30)16-8-9-18(26-12-16)22(23,24)25/h2-3,5,7-9,12,15H,4,6,10-11,13H2,1H3
• InChI Key: NCUCNQCLXRCKKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)C4=CN=C(C=C4)C(F)(F)F
• Molecular Formula: C22H21F3N4O2
• Molecular Weight: 430.4 g/mol

Description

(3-((3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone is a useful research compound. Its molecular formula is C22H21F3N4O2 and its molecular weight is 430.431. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Isomorphous Structures and the Chlorine-Methyl Exchange Rule : Research has identified isomorphous structures related to the chemical compound of interest, demonstrating the chlorine-methyl (Cl-Me) exchange rule. These studies also highlight the challenges posed by extensive disorder in detecting isomorphism automatically during data-mining procedures, emphasizing the importance of detailed structural description (Rajni Swamy et al., 2013).

• Crystal and Molecular Structure Analysis : The synthesis and characterization of compounds with similar structures have been thoroughly conducted. For instance, a study on (2-((6-chloropyridin-3-yl)methoxy)-5-methylphenyl)(p-tolyl)methanone detailed its crystalline structure, indicating intermolecular hydrogen bonding crucial for molecular stability (Lakshminarayana et al., 2009).

Antimicrobial and Antimycobacterial Activities

• Antimicrobial and Antimycobacterial Activities : Several derivatives of related compounds have been synthesized and tested for antimicrobial and antimycobacterial activities. For example, nicotinic acid hydrazide derivatives have shown promise in this area, indicating the potential of these compounds in developing new antimicrobial agents (R.V.Sidhaye et al., 2011).

Anticancer Evaluation

• Anticancer Potential : The reaction of certain related compounds with nucleophiles has been explored for anticancer evaluation, suggesting the potential utility of these structures in cancer research (Gouhar & Raafat, 2015).